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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507

Technical Support Center: Arsenic Trifluoride
(AsF3)

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for researchers, scientists, and drug development professionals working with
Arsenic trifluoride (AsFs). Adherence to these guidelines is critical due to the compound's
high toxicity and reactivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Arsenic trifluoride?

Al: Arsenic trifluoride is a highly toxic, corrosive, and reactive substance.[1][2] Key hazards
include:

» Acute Toxicity: It is fatal if swallowed, inhaled, or in contact with skin.[1]

» Corrosivity: It causes severe burns to the skin, eyes, and respiratory tract.[1][2] Contact with
moisture, including ambient air, can form hydrofluoric acid, which can cause severe,
progressive burns.[2]

» Reactivity: It reacts violently with water and can produce toxic fumes of arsenic oxides and
hydrogen fluoride when heated to decomposition.[3][4][5] It is also incompatible with many
materials.
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Q2: What are the immediate first aid measures in case of exposure?
A2: In any case of exposure, prompt medical attention is mandatory.

 Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. Keep the individual warm and at rest.[6]

o Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with
copious amounts of water and mild soap for at least 15 minutes.[2] A calcium gluconate gel
or slurry may be applied to the affected area to bind the fluoride ions.

o Eye Contact: Immediately flush the eyes with large quantities of water for a minimum of 30
minutes, making sure to lift the eyelids to ensure complete flushing. Do not permit the use of
contact lenses when handling this chemical.

« Ingestion: Do not induce vomiting. The victim should rinse their mouth with water.[1] Seek
immediate medical attention.[1]

Q3: What personal protective equipment (PPE) is required when working with Arsenic
trifluoride?

A3: A comprehensive PPE setup is crucial. This includes:

o Respiratory Protection: A full-facepiece airline respirator or a self-contained breathing
apparatus (SCBA) is recommended, especially for emergency situations. For routine work in
a well-ventilated hood, a respirator may be required depending on the concentration and
task.[2] All respirator users must be properly trained and fit-tested.[2]

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[1][3]

o Skin and Body Protection: Wear suitable protective clothing to prevent any skin contact.[1][3]
This may include a lab coat, apron, or a full chemical-resistant suit depending on the scale of
the experiment.

o Hand Protection: Use rubber or other appropriate chemical-resistant gloves. It is important to
consult the glove manufacturer's compatibility data for Arsenic trifluoride.[2]
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Troubleshooting Guides

Problem: | observe fumes being emitted from my Arsenic trifluoride container.

o Cause: Arsenic trifluoride fumes in moist air due to its reaction with water vapor.[4] This
indicates a potential leak or that the container is not properly sealed.

e Solution:

Ensure you are wearing the appropriate PPE, including respiratory protection.

[¢]

If the container is in a fume hood, ensure the sash is at the appropriate height and the

o

ventilation is functioning correctly.

o

If the fuming is significant, treat it as a small leak. Evacuate the immediate area and follow
the spill and leak procedures outlined below.

If the container is not in use, ensure it is tightly sealed. If the seal appears compromised,

o

place it in a secondary containment vessel.

Problem: The pressure in my reaction vessel containing Arsenic trifluoride is unexpectedly
increasing.

e Cause: This could be due to several factors, including a runaway reaction, contamination
with an incompatible material (especially water), or external heating.

e Solution:

o

Do not approach the vessel without appropriate safety gear.
o If possible and safe to do so, cool the reaction vessel externally with a cooling bath.

o If you suspect a runaway reaction, evacuate the area immediately and alert your facility's
emergency response team.

o Do not attempt to vent the vessel directly without a proper scrubbing system for the
released gases.
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Quantitative Data Summary

Property Value Citations
Chemical Formula AsFs [718]
Molar Mass 131.9168 g/mol [7]
Appearance Colorless, oily liquid [4107119]
Density 2.666 g/cm?3 at 0°C [7]

Melting Point -8.5 °C (16.7 °F; 264.6 K) [7]

Boiling Point 60.4 °C (140.7 °F; 333.5 K) [7]
Solubility in Water Decomposes [7]

Soluble in alcohol, ether,

Other Solubilities benzene, and ammonia [41171[10]
solution
Vapor Pressure 100 mm Hg at 13.2 °C [O][11]

Experimental Protocols
Protocol 1: Handling and Storage of Arsenic Trifluoride
Cylinders

e Receiving and Inspection: Upon receipt, visually inspect the cylinder for any signs of damage
or leaks.

o Storage:

o Store cylinders in a cool, dry, well-ventilated area of non-combustible construction.[2]

o

Ensure the storage area is away from heavily trafficked areas and emergency exits.

o

The storage temperature should not exceed 52 °C (125 °F).

[¢]

Cylinders must be stored upright and firmly secured to prevent them from falling or being
knocked over.[2]
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o Segregate full and empty cylinders.
e Handling:

Use a suitable hand truck for moving cylinders; do not drag, slide, or roll them.

[e]

o

Valve protection caps must remain in place unless the container is secured and the valve
outlet is piped to the point of use.

o

Use a pressure-reducing regulator when connecting the cylinder to a system with a lower
pressure rating.

Install a check valve or trap in the discharge line to prevent hazardous backflow.

o

Protocol 2: Small Spill or Leak Response

» Evacuation and Alerting: Evacuate all non-essential personnel from the affected area.[1] Alert
your facility's emergency response team.

e Personal Protective Equipment: Only trained personnel equipped with appropriate PPE,
including SCBA, should respond.[1]

o Containment: If it is safe to do so, stop the leak.[1] For liquid spills, create a dike for recovery
or absorb the spill with a dry, inert chemical absorbent.[1][3] Do not use water.

e Cleanup:
o For small spills, use a dry chemical absorbent.[1][3]

o For larger spills, a pump or vacuum system may be used, followed by a dry chemical
absorbent.[1] Use explosion-proof equipment if necessary.[1]

o Sweep or shovel the absorbed material into an appropriate, sealed container for disposal.

[11[3]
o Ventilation: Ventilate the area thoroughly.[1][3]

o Decontamination: Follow established personnel and equipment decontamination procedures.
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Caption: A generalized experimental workflow for handling Arsenic trifluoride.
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Caption: A logical flow diagram for responding to an Arsenic trifluoride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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